Cas no 2229293-62-1 (O-2-(1-benzothiophen-3-yl)propylhydroxylamine)

• Product Name: O-2-(1-benzothiophen-3-yl)propylhydroxylamine
• CAS No: 2229293-62-1
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 6207065
• PubChem ID: 165702490
• Update Time: 2025-06-13

O-2-(1-benzothiophen-3-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-benzothiophen-3-yl)propylhydroxylamine
• O-[2-(1-benzothiophen-3-yl)propyl]hydroxylamine
• 2229293-62-1
• EN300-1803017

• Inchi： 1S/C11H13NOS/c1-8(6-13-12)10-7-14-11-5-3-2-4-9(10)11/h2-5,7-8H,6,12H2,1H3
• InChI Key： HVPTYWFKMHGYFV-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(C)CON

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.5Ų

Additional information on O-2-(1-benzothiophen-3-yl)propylhydroxylamine

Comprehensive Overview of O-2-(1-benzothiophen-3-yl)propylhydroxylamine (CAS No. 2229293-62-1)

O-2-(1-benzothiophen-3-yl)propylhydroxylamine (CAS No. 2229293-62-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a benzothiophene core, which is known for its versatility in medicinal chemistry, coupled with a propylhydroxylamine side chain. This combination makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a building block for novel therapeutic agents, given its ability to interact with biological targets.

In recent years, the demand for benzothiophene derivatives has surged, driven by their role in designing small-molecule inhibitors and enzyme modulators. The compound O-2-(1-benzothiophen-3-yl)propylhydroxylamine stands out due to its hydroxylamine functional group, which is often associated with nitric oxide (NO) donors and radical scavengers. These properties align with current trends in oxidative stress research and neuroprotective drug development, areas that are highly searched in academic and industrial databases.

The synthesis of CAS No. 2229293-62-1 involves multi-step organic reactions, often starting from 3-bromobenzothiophene or its derivatives. Key steps include alkylation, amination, and hydroxylamine formation, which require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, as purity is paramount for its intended applications. The growing interest in high-purity intermediates for drug discovery has further elevated the relevance of this compound.

From a commercial perspective, O-2-(1-benzothiophen-3-yl)propylhydroxylamine is often listed as a research chemical or reference standard by suppliers catering to pharmaceutical and biotechnology sectors. Its CAS number (2229293-62-1) is frequently queried in chemical databases and patent literature, reflecting its importance in intellectual property related to heterocyclic compounds. Additionally, the compound's potential as a precursor for fluorescent probes has been explored, linking it to the booming field of bioimaging and diagnostic tools.

Environmental and safety considerations are also critical when handling CAS No. 2229293-62-1. While not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) and adherence to Good Laboratory Practices (GLP) are recommended. The compound's stability under various pH levels and temperatures is a topic of ongoing research, particularly for applications in formulation science.

In conclusion, O-2-(1-benzothiophen-3-yl)propylhydroxylamine (CAS No. 2229293-62-1) represents a fascinating intersection of medicinal chemistry and material science. Its structural features and functional groups make it a valuable asset for researchers exploring new drug candidates, biochemical tools, and advanced materials. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge research and development.